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Introduction
Le salicylate de sodium (C₇H₅NaO₃) est le sel de sodium de l'acide salicylique. C'est un

agent anti-inflammatoire non stéroïdien (AINS) largement reconnu pour ses propriétés

analgésiques, antipyrétiques et anti-inflammatoires.[1][2] Sa configuration chimique, bien que

proche de celle de l'aspirine, lui confère un profil de réactivité et un mécanisme d'action

distincts.[3] Ce guide technique a pour but de détailler sa structure chimique, ses propriétés

physico-chimiques, sa réactivité, ainsi que les protocoles expérimentaux associés à sa

synthèse et à son analyse. Une attention particulière sera portée à ses interactions avec les

voies de signalisation biologique clés.

Structure Chimique et Propriétés
Le salicylate de sodium est un composé aromatique constitué d'un anion salicylate et d'un

cation sodium. L'anion salicylate possède un groupe carboxylate (-COO⁻) et un groupe

hydroxyle (-OH) en position ortho sur un cycle benzénique.

2.1 Propriétés Physico-Chimiques
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Les propriétés quantitatives du salicylate de sodium sont résumées dans le tableau ci-

dessous pour une référence aisée.

Propriété Valeur Références

Formule Moléculaire C₇H₅NaO₃ [2][4][5]

Masse Molaire 160.10 g/mol [2][4][5]

Apparence
Poudre cristalline ou cristaux

blancs
[3][6]

Point de Fusion ~200 °C [2][4]

Solubilité dans l'eau Très soluble (1000 g/L à 20°C) [6][7]

Solubilité dans l'éthanol Soluble [6]

pKa (de l'acide salicylique) 2.97 [8]

2.2 Données Spectroscopiques

L'identification et la caractérisation du salicylate de sodium reposent sur plusieurs techniques

spectroscopiques.

Tableau 1 : Données de Spectroscopie UV-Visible

Paramètre Valeur (nm) Conditions / Notes

λmax (natif) ~295 - 303
Excitation pour fluorescence

native.

λmax (complexe Fe³⁺) ~530 - 535

Formation d'un complexe

coloré pour l'analyse

quantitative.[1]

λmax (complexe azoïque) 452

Formation d'un colorant jaune

vif avec l'acide para-

aminobenzoïque diazoté.[6][9]
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Tableau 2 : Données de Spectroscopie Infrarouge (IR)

Nombre d'onde
(cm⁻¹)

Vibration Intensité Notes

3200 - 3600 O-H (phénolique) Forte, large
Indique la présence

du groupe hydroxyle.

3000 - 3100 C-H (aromatique) Moyenne

Vibrations

d'élongation des

liaisons C-H du cycle

benzénique.

~1590 C=O (carboxylate) Forte

Vibration d'élongation

asymétrique du

groupe carboxylate.

[10]

~1485 C=C (aromatique) Moyenne-Forte

Vibrations

d'élongation du

squelette du cycle

aromatique.[10]

~1370 C=O (carboxylate) Forte

Vibration d'élongation

symétrique du groupe

carboxylate.[10]

~1275 C-O (phénolique) Forte
Vibration d'élongation

de la liaison C-O.[10]

Tableau 3 : Données de Spectroscopie RMN (Estimations pour un solvant comme D₂O)

Note : Les valeurs de déplacement chimique sont des estimations basées sur la structure et les

tables de corrélation standards. Elles peuvent varier en fonction du solvant et de la

concentration.
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Type de Noyau
Déplacement
Chimique (δ, ppm)

Multiplicité
Attendue

Attribution

¹H RMN 6.5 - 7.8 Doublet, Triplet

Protons aromatiques

(H-3, H-4, H-5, H-6).

La position exacte

dépend du couplage

et de l'environnement

électronique.

¹³C RMN ~175 Singulet
Carbone du

carboxylate (C=O).

¹³C RMN ~162 Singulet

Carbone aromatique

lié au groupe -OH (C-

2).

¹³C RMN ~115 - 135 Singulet

Autres carbones

aromatiques (C-1, C-

3, C-4, C-5, C-6).

Réactivité Chimique
La réactivité du salicylate de sodium est dictée par la présence du cycle aromatique, du

groupe hydroxyle phénolique et du groupe carboxylate.

Réactions Acido-Basiques : En solution, le groupe carboxylate est déprotoné. Le groupe

hydroxyle phénolique, avec un pKa d'environ 13, reste protoné en milieu neutre ou acide

mais peut être déprotoné par une base forte pour former un phénoxyde.

Estérification : Le groupe hydroxyle phénolique peut subir une estérification. Par exemple, sa

réaction avec l'anhydride acétique en milieu acide produit l'acide acétylsalicylique (aspirine).

Réaction de Kolbe-Schmitt : La synthèse de l'acide salicylique (et donc de son sel) peut être

réalisée par la réaction de Kolbe-Schmitt, où le phénolate de sodium réagit avec le dioxyde

de carbone sous haute pression et température.[11][12][13]
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Complexation : Le groupe hydroxyle et le groupe carboxylate adjacents permettent au

salicylate de sodium d'agir comme un ligand bidentate, formant des complexes colorés

avec des ions métalliques comme le fer(III), une propriété exploitée en analyse quantitative.

[1]

Protocoles Expérimentaux
4.1 Protocole de Synthèse : Saponification du Salicylate de Méthyle

Cette méthode produit de l'acide salicylique via un intermédiaire, le salicylate de sodium, par

hydrolyse en milieu basique d'un ester.

Mise en place : Dans un ballon à fond rond de 250 mL, introduire 10 g de salicylate de

méthyle et 100 mL d'une solution d'hydroxyde de sodium (NaOH) à 10% (m/v).

Chauffage à reflux : Adapter un réfrigérant à reflux sur le ballon et chauffer le mélange à

douce ébullition pendant 30 minutes. L'huile de salicylate de méthyle, initialement non

miscible, doit se dissoudre complètement, indiquant la fin de la saponification et la formation

du salicylate de sodium soluble.[4][8]

Refroidissement : Laisser le ballon refroidir à température ambiante. La solution claire

obtenue contient le salicylate de sodium.

Isolation (si nécessaire) : Pour obtenir le salicylate de sodium solide, la solution peut être

évaporée. Cependant, il est plus courant de l'utiliser directement pour la prochaine étape de

synthèse (par exemple, la précipitation de l'acide salicylique).
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Workflow de Synthèse par Saponification

1. Mélange des réactifs
(Salicylate de méthyle + NaOH aq.)

2. Chauffage à reflux
(30 minutes)

Hydrolyse basique

3. Formation du Salicylate de Sodium
(Solution claire)

Réaction complète

4. Refroidissement
(Température ambiante)

Stabilisation

5. Acidification (optionnel)
(Ajout de HCl pour précipiter l'acide salicylique)

Conversion

Click to download full resolution via product page

Légende: Workflow pour la synthèse du salicylate de sodium.

4.2 Protocole d'Analyse : Dosage Spectrophotométrique par Complexation au Fer(III)

Ce protocole permet de quantifier le salicylate de sodium dans un échantillon inconnu.[1][14]

Préparation de la solution mère : Peser précisément environ 100 mg de salicylate de
sodium pur et dissoudre dans une fiole jaugée de 100 mL avec de l'eau déionisée pour

obtenir une solution à ~1 mg/mL.
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Préparation de la gamme d'étalonnage : À partir de la solution mère, préparer une série de

dilutions dans des fioles jaugées de 50 mL pour obtenir des concentrations finales allant de

10 à 100 µg/mL.

Complexation : Dans chaque fiole (étalons et échantillon inconnu dilué), ajouter 1 mL d'une

solution de nitrate de fer(III) à 1% dans de l'acide nitrique 0.07 M.[1] Compléter au trait de

jauge avec de l'eau déionisée et homogénéiser.

Mesure : Préparer un "blanc" contenant uniquement le réactif au fer(III) et l'eau. Mesurer

l'absorbance de chaque solution à la longueur d'onde d'absorption maximale (λmax) du

complexe, soit environ 530 nm, en utilisant le blanc comme référence.[1]

Analyse : Tracer la courbe d'étalonnage (Absorbance en fonction de la concentration).

Utiliser l'équation de la droite de régression linéaire pour déterminer la concentration de

l'échantillon inconnu.

Réactivité Biologique et Voies de Signalisation
Le salicylate de sodium exerce ses effets anti-inflammatoires via plusieurs mécanismes,

notamment en modulant les voies de signalisation de la cyclooxygénase (COX) et du facteur

nucléaire kappa B (NF-κB).

5.1 Inhibition de la Voie de la Cyclooxygénase (COX)

Les prostaglandines sont des médiateurs lipidiques clés de l'inflammation, de la douleur et de

la fièvre. Leur synthèse à partir de l'acide arachidonique est catalysée par les enzymes COX-1

et COX-2. Le salicylate de sodium inhibe l'activité de la COX, principalement COX-2, qui est

inductible et surexprimée sur les sites d'inflammation.[1] De plus, des études suggèrent que le

salicylate de sodium peut supprimer la transcription du gène de la COX-2, réduisant ainsi la

quantité d'enzyme disponible pour produire des prostaglandines pro-inflammatoires.[15]
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Mécanisme d'Action via la Voie COX

Acide Arachidonique

Enzyme COX-2

Prostaglandines
(Médiateurs de l'inflammation)

Inflammation, Douleur, Fièvre

Salicylate de Sodium

Inhibition

Click to download full resolution via product page

Légende: Inhibition de la voie de la cyclooxygénase (COX).

5.2 Inhibition de la Voie de Signalisation NF-κB

Le NF-κB est un facteur de transcription qui joue un rôle central dans la régulation de la

réponse immunitaire et inflammatoire. Au repos, il est séquestré dans le cytoplasme par une

protéine inhibitrice, IκB. Les stimuli pro-inflammatoires entraînent la phosphorylation et la

dégradation de IκB, libérant NF-κB qui migre alors vers le noyau pour activer la transcription de

gènes pro-inflammatoires (cytokines, chimiokines, molécules d'adhésion). Le salicylate de
sodium peut inhiber l'activation de NF-κB en empêchant la phosphorylation et la dégradation

de IκB.[16] Ce mécanisme contribue de manière significative à ses effets anti-inflammatoires,

indépendamment de l'inhibition de la COX.
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Mécanisme d'Action via la Voie NF-κB

Stimuli Pro-inflammatoires
(ex: TNF-α, IL-1)

Complexe IKK

Phosphorylation de IκB

Dégradation de IκB

Activation de NF-κB
(Translocation nucléaire)

Transcription de gènes
pro-inflammatoires

Réponse Inflammatoire

Salicylate de Sodium

Inhibition
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Légende: Inhibition de la voie de signalisation NF-κB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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